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Introduction
Hydroxysodalite (HSOD), a member of the sodalite family of zeolites, presents a promising

material for the separation of hydrogen (H₂) from methane (CH₄). Its uniform microporous

structure, with a pore diameter of approximately 2.8 Å, allows for effective molecular sieving,

enabling the preferential passage of smaller hydrogen molecules while restricting the larger

methane molecules.[1][2] This property makes hydroxysodalite membranes a candidate for

applications in hydrogen purification, natural gas sweetening, and various industrial processes

requiring the separation of these two gases.[3]

These application notes provide an overview of the synthesis of hydroxysodalite membranes

and their performance in H₂/CH₄ separation. Detailed experimental protocols for the synthesis

of hydroxysodalite crystals and membranes, as well as gas permeation testing, are outlined to

guide researchers in this field.

Separation Performance of Hydroxysodalite
Membranes
The effectiveness of a hydroxysodalite membrane for gas separation is primarily evaluated

based on its hydrogen permeance and its H₂/CH₄ selectivity. Several factors, including the
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synthesis conditions of the hydroxysodalite crystals, the membrane fabrication process, and

post-synthesis treatments, significantly influence these performance metrics.

Parameter Value Conditions Reference

H₂ Permeance 3224 Barrer Seed size effect study [1][4]

CH₄ Permeance 611 Barrer Seed size effect study [1][4]

H₂/CH₄ Selectivity 5.28 Seed size effect study [1][4]

H₂ Permeance 279 Barrer
Seed size effect study

(larger seeds)
[1][4]

CH₄ Permeance 45 Barrer
Seed size effect study

(larger seeds)
[1][4]

H₂/CH₄ Selectivity 6.20
Seed size effect study

(larger seeds)
[1][4]

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Hydroxysodalite
Crystals
This protocol details the hydrothermal synthesis of hydroxysodalite crystals, which can be

used as seeds for membrane growth.

Materials:

Sodium hydroxide (NaOH)

Sodium aluminate (NaAlO₂)

Silica source (e.g., silica foam, sodium metasilicate pentahydrate)[5][6]

Deionized water

Equipment:
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Polypropylene bottle[6]

Autoclave or oven

Centrifuge

Drying oven

Procedure:

Preparation of Aluminate Solution: Dissolve sodium hydroxide and sodium aluminate in

deionized water. For example, mix 33.5 g of NaOH and 2.5 g of NaAlO₂ in 70 g of deionized

water.[6]

Preparation of Silicate Solution: Dissolve sodium hydroxide and a silica source in deionized

water. For instance, dissolve 30 g of NaOH and 6.5 g of sodium metasilicate pentahydrate in

70 g of water.[6]

Mixing: Add the silicate solution to the aluminate solution and stir the resulting mixture for

one hour to ensure a homogeneous solution.[6]

Hydrothermal Synthesis: Transfer the final solution into a Teflon-lined autoclave and heat it at

a specific temperature for a defined period. A typical condition is 80°C for 20 hours.[6]

Product Recovery: After synthesis, wash the resulting powder with deionized water until the

pH is neutral.

Drying: Dry the washed powder in an oven, for example, at 100°C overnight.[7]

Protocol 2: Synthesis of Hydroxysodalite Membrane on
a Porous Support
This protocol describes the fabrication of a hydroxysodalite membrane on a porous support

via a secondary (seeded) growth method.

Materials:

Porous support (e.g., tubular α-alumina)
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Hydroxysodalite seed crystals (from Protocol 1)

Synthesis solution (prepared as in Protocol 1)

Equipment:

Ultrasonic bath

Autoclave or oven

Procedure:

Support Preparation: Clean the porous support by sonicating it in acetone for approximately

3 minutes.[8]

Seeding: Apply the synthesized hydroxysodalite seed crystals onto the surface of the

support. The method of seeding can vary, but a common approach is to dip-coat the support

in a suspension of the seed crystals.

Secondary Growth: Place the seeded support into the hydrothermal synthesis solution within

a Teflon-lined autoclave.

Hydrothermal Synthesis: Heat the autoclave to the desired temperature for a specific

duration to grow an inter-grown membrane layer. The thickness of the membrane can be

controlled by adjusting the synthesis time.[1]

Washing and Drying: After the secondary growth, carefully wash the membrane with

deionized water and dry it. The dehydration temperature can significantly impact the

membrane's performance, with drying at 100°C showing good selectivity.[2][8]

Protocol 3: Gas Permeation Measurement
This protocol outlines the procedure for measuring the H₂ and CH₄ permeation through the

fabricated hydroxysodalite membrane to determine its separation performance.

Equipment:
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Gas permeation setup (including gas supply, pressure controllers, membrane module, and

permeate flow meter)

Vacuum pump

Procedure:

Membrane Installation: Mount the hydroxysodalite membrane in the gas permeation

module, ensuring a proper seal.

System Evacuation: Evacuate the entire system to remove any residual gases.

Feed Gas Introduction: Introduce the feed gas (pure H₂ or CH₄) to the feed side of the

membrane at a controlled pressure.

Permeate Flow Measurement: Measure the flow rate of the gas that permeates through the

membrane to the permeate side, which is typically kept at a lower pressure (e.g., vacuum or

atmospheric pressure).

Permeance Calculation: Calculate the gas permeance using the measured permeate flow

rate, the membrane area, and the pressure difference across the membrane.

Selectivity Calculation: The ideal selectivity for H₂/CH₄ is calculated as the ratio of the H₂

permeance to the CH₄ permeance.
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Click to download full resolution via product page

Caption: Experimental workflow for H₂/CH₄ separation using hydroxysodalite membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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